Cas no 1235284-04-4 (2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide
• CAS No: 1235284-04-4
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 6086802
• PubChem ID: 49722179
• Update Time: 2025-05-20

2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide
• 2-ethoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]naphthalene-1-carboxamide
• F5871-1997
• 2-ethoxy-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-naphthamide
• AKOS024526119
• VU0526859-1
• 1235284-04-4

• Inchi： 1S/C17H17N3O3/c1-3-22-14-9-8-12-6-4-5-7-13(12)16(14)17(21)18-10-15-19-11(2)20-23-15/h4-9H,3,10H2,1-2H3,(H,18,21)
• InChI Key： AISXIYQRSUOXPO-UHFFFAOYSA-N
• SMILES： C1(C(NCC2ON=C(C)N=2)=O)=C2C(C=CC=C2)=CC=C1OCC

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide

Introduction to 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide (CAS No: 1235284-04-4)

2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1235284-04-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including an ethoxy moiety, a methyl-substituted 1,2,4-oxadiazole ring, and a naphthalene-1-carboxamide moiety, which collectively contribute to its distinctive chemical behavior and potential therapeutic applications.

The ethoxy group in the molecular framework of 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide plays a crucial role in modulating the compound's solubility and interactions with biological targets. This feature is particularly important in pharmaceutical applications, where the bioavailability and efficacy of a drug are heavily influenced by its solubility profile. Additionally, the presence of the methyl-substituted 1,2,4-oxadiazole ring introduces a high degree of electronic complexity to the molecule, which can be exploited to fine-tune its pharmacological properties. The oxadiazole ring is known for its stability and ability to engage in hydrogen bonding interactions with biological molecules, making it a valuable scaffold in medicinal chemistry.

The naphthalene-1-carboxamide moiety at the core of the molecule contributes to its aromatic character and provides a site for further chemical modifications. This structural feature allows for the introduction of additional functional groups or substituents that can enhance the compound's biological activity or improve its pharmacokinetic properties. The combination of these structural elements makes 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide a versatile molecule with potential applications in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the methyl-substituted 1,2,4-oxadiazole ring can interact with specific amino acid residues in protein targets, leading to potent inhibition of key enzymatic pathways. These findings have opened up new avenues for developing novel therapeutic agents targeting various diseases.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide as a lead compound for drug development. Its unique structural features and promising biological activities make it an attractive candidate for further optimization. Researchers are currently investigating its potential as an inhibitor of enzymes involved in inflammatory responses and as a modulator of cell signaling pathways. These studies aim to identify novel therapeutic applications for this compound and to develop derivatives with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 2-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylnaphthalene-1-carboxamide has also shown promise in other areas of research. For instance, its ability to interact with biological targets has made it a valuable tool in biochemical assays and high-throughput screening campaigns. These assays are used to identify new drug candidates and to evaluate their binding affinity and selectivity. The compound's unique chemical properties also make it suitable for use as an intermediate in synthetic chemistry, enabling the preparation of more complex molecules with tailored biological activities.

The synthesis of 2-ethoxy-N-(3-methyl)-1H-indazolium bromide, a related compound that shares some structural similarities with 1235284_04_44, has provided valuable insights into the synthetic strategies that can be employed for constructing complex molecules like this one. These synthetic approaches have been refined through iterative optimization cycles involving both experimental trials and computational modeling. The success of these efforts highlights the importance of interdisciplinary collaboration between organic chemists and computational scientists in advancing drug discovery programs.

The future prospects for 1235284_04_44 are bright as ongoing research continues to uncover new applications for this compound. Its unique structural features and promising biological activities make it a valuable asset in the pharmaceutical industry's arsenal against various diseases. As research progresses, it is expected that more derivatives will be developed with enhanced efficacy and improved safety profiles. These advancements will not only benefit patients but also contribute to our fundamental understanding of disease mechanisms at the molecular level.

In conclusion,1235284_04_44 represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological activity. Its unique combination of functional groups makes it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties,1235284_04_44 is poised to play an important role in future drug discovery efforts.